Cas no 22010-40-8 (9H-Fluoren-9-one,6-(methylsulfonyl)-2-nitro-)

9H-Fluoren-9-one,6-(methylsulfonyl)-2-nitro- structure
22010-40-8 structure
Product Name:9H-Fluoren-9-one,6-(methylsulfonyl)-2-nitro-
CAS No:22010-40-8
MF:C14H9NO5S
MW:303.289962530136
CID:288890
PubChem ID:269100
Update Time:2025-04-19

9H-Fluoren-9-one,6-(methylsulfonyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluoren-9-one,6-(methylsulfonyl)-2-nitro-
    • 6-methylsulfonyl-2-nitrofluoren-9-one
    • 6-(methylsulfonyl)-2-nitro-9h-fluoren-9-one
    • AC1L6LPL
    • AC1Q21IN
    • AG-J-58659
    • AR-1H0059
    • CTK4E8238
    • Methyl-2-nitro-9-oxo-fluoren-6-yl-sulfon
    • NSC109649
    • 22010-40-8
    • NSC-109649
    • DTXSID90296511
    • Inchi: 1S/C14H9NO5S/c1-21(19,20)9-3-5-11-12(7-9)10-4-2-8(15(17)18)6-13(10)14(11)16/h2-7H,1H3
    • InChI Key: PCWMOJYWKRJWCQ-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC2C(C3C=C(C=CC=3C=2C=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

  • Exact Mass: 303.02017
  • Monoisotopic Mass: 303.02014356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 94.35
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